Cas no 2171157-99-4 (3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)

• Product Name: 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• CAS No: 2171157-99-4
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 6547095
• PubChem ID: 165876321
• Update Time: 2025-06-11

3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• EN300-1530493
• 2171157-99-4
• 3-[(2S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid

• Inchi： 1S/C30H32N2O5/c1-20(2)28(29(35)32(17-16-27(33)34)18-21-10-4-3-5-11-21)31-30(36)37-19-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,20,26,28H,16-19H2,1-2H3,(H,31,36)(H,33,34)/t28-/m0/s1
• InChI Key： SHUYTHXBJNDMEC-NDEPHWFRSA-N
• SMILES： O(C(N[C@H](C(N(CC1C=CC=CC=1)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

Introduction to Compound CAS No. 2171157-99-4: 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2171157-99-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a branched amino acid derivative. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is particularly noteworthy as it is widely used in peptide synthesis to protect the amino group during the assembly of peptides. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). This feature is crucial for the synthesis of complex peptides and proteins, which are essential in drug development and biotechnology.

The presence of the benzyl group in the compound adds further complexity and functionality. Benzyl groups are often used in organic synthesis to protect carboxylic acids or to introduce aromatic character into molecules. In the context of this compound, the benzyl group may play a role in modulating its biological activity or enhancing its solubility properties, which are critical factors in drug design.

The branched amino acid derivative, specifically the 3-methylbutanamido moiety, contributes to the overall conformational stability and bioavailability of the compound. Amino acids with branched side chains are known to influence protein folding and stability, which can have significant implications for their therapeutic potential. This structural feature may also affect the compound's interactions with biological targets, such as enzymes or receptors.

Recent studies have explored the potential applications of compounds with similar structures in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the development of novel anticancer agents. The researchers found that these compounds exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting their potential as targeted therapies.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Fmoc-protected amino acids in the design of peptidomimetics for treating neurodegenerative diseases. The study demonstrated that these compounds could effectively cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration.

The versatility of CAS No. 2171157-99-4 extends beyond its use as a building block for peptide synthesis. Its unique structural features make it an attractive candidate for drug discovery and development. For example, its ability to form stable complexes with metal ions has been explored for developing metal-based therapeutics. Metal complexes have shown promise in treating conditions such as Alzheimer's disease and cancer due to their ability to target specific cellular processes.

In addition to its therapeutic potential, this compound may also have applications in diagnostic imaging. The presence of aromatic groups and functional moieties can be exploited to develop imaging agents that can provide detailed insights into biological processes at the molecular level. This could be particularly useful in early disease detection and monitoring treatment efficacy.

The synthesis of CAS No. 2171157-99-4 involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Advanced synthetic techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, making large-scale production more feasible.

In conclusion, CAS No. 2171157-99-4, or 3-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics and diagnostic agents. Ongoing research continues to uncover new applications and optimize its properties for various biological systems.